Cas no 1251610-71-5 (2-4-(butane-1-sulfonamido)phenylacetamide)

• Product Name: 2-4-(butane-1-sulfonamido)phenylacetamide
• CAS No: 1251610-71-5
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5869039
• PubChem ID: 49751490
• Update Time: 2025-10-30

2-4-(butane-1-sulfonamido)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(butane-1-sulfonamido)phenylacetamide
• 1251610-71-5
• 2-(4-(butylsulfonamido)phenyl)acetamide
• AKOS024531530
• F6089-4651
• 2-[4-(butane-1-sulfonamido)phenyl]acetamide
• 2-[4-(butylsulfonylamino)phenyl]acetamide

• Inchi： 1S/C12H18N2O3S/c1-2-3-8-18(16,17)14-11-6-4-10(5-7-11)9-12(13)15/h4-7,14H,2-3,8-9H2,1H3,(H2,13,15)
• InChI Key： VFCMNPMPGBSPMY-UHFFFAOYSA-N
• SMILES： S(CCCC)(NC1C=CC(CC(N)=O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 270.10381361g/mol
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-4-(butane-1-sulfonamido)phenylacetamide

2-4-(Butane-1-Sulfonamido)Phenylacetamide: A Comprehensive Overview

2-4-(Butane-1-sulfonamido)phenylacetamide, with the CAS number 1251610-71-5, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a phenyl ring substituted with a sulfonamido group at the 4-position and an acetamide group at the 2-position, creating a structure that exhibits interesting chemical properties and biological activities.

The synthesis of 2-4-(butane-1-sulfonamido)phenylacetamide involves a series of well-defined chemical reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring high purity and yield. The use of sustainable reagents and catalysts has also been explored to align with green chemistry principles, making this compound more environmentally friendly to produce.

One of the most promising aspects of 2-4-(butane-1-sulfonamido)phenylacetamide is its potential as a drug candidate. Studies have shown that this compound exhibits significant bioactivity, particularly in inhibiting certain enzymes associated with neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry highlights its ability to modulate the activity of acetylcholinesterase, an enzyme implicated in Alzheimer's disease. This finding underscores the importance of further investigation into its pharmacokinetic properties and toxicity profiles.

In addition to its pharmaceutical applications, 2-4-(butane-1-sulfonamido)phenylacetamide has shown potential in materials science. Its unique molecular structure allows for the formation of self-assembled monolayers, which can be utilized in the development of advanced sensors and electronic devices. Recent studies have demonstrated its ability to enhance the sensitivity of biosensors used for detecting biomolecules such as proteins and DNA. This versatility makes it a valuable compound for interdisciplinary research.

The structural elucidation of 2-4-(butane-1-sulfonamido)phenylacetamide has been achieved through various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). These analyses have provided insights into its conformational flexibility and intermolecular interactions, which are critical for understanding its functional properties. Furthermore, computational chemistry methods, such as molecular docking and quantum mechanics calculations, have been employed to predict its binding affinities to various biological targets.

The stability and solubility of 2-4-(butane-1-sulfonamido)phenylacetamide are key factors influencing its practical applications. Experimental data indicate that it exhibits moderate solubility in polar solvents, which is advantageous for formulation purposes in drug delivery systems. However, efforts are ongoing to improve its bioavailability through structural modifications or the use of nanotechnology-based delivery systems.

In conclusion, 2-4-(butane-1-sulfonamido)phenylacetamide, with CAS number 1251610-71-5, represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a promising candidate for future innovations in medicine and materials science. Continued research into its properties will undoubtedly unlock new opportunities for harnessing its potential in various industries.